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Compound of Interest

Compound Name: PROTAC ER Degrader-14

Cat. No.: B15540875 Get Quote

Essential Safety and Handling Guide for
PROTAC ER Degrader-14
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

PROTAC ER Degrader-14. As a potent, biologically active molecule designed for targeted

protein degradation, meticulous adherence to safety protocols is paramount to ensure

personnel safety and prevent environmental contamination.[1] While a specific Safety Data

Sheet (SDS) for PROTAC ER Degrader-14 is not publicly available, the following guidelines

are based on best practices for handling hazardous chemical compounds and similar PROTAC

molecules.[1][2]

Compound Information
PROTAC ER Degrader-14 is a PROTAC-type Estrogen Receptor/ERR degrader. It is

composed of an E3 ubiquitin ligase ligand, (S)-Deoxy-thalidomide, a PROTAC Linker, N-Boc-

piperazine, and a target protein ligand, ER ligand-6.[3][4] Due to its mechanism of action, which

involves hijacking the cell's natural protein disposal system, it should be treated as a hazardous

compound.[5][6]
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A comprehensive assessment of the risks associated with the specific experimental procedures

should be conducted to determine the appropriate level of PPE required.[7] The following table

summarizes the recommended PPE for handling PROTAC ER Degrader-14.

PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended).[7]

Chemical-resistant gloves

(e.g., thicker nitrile or

neoprene).

Eye and Face Protection
Safety glasses with side

shields.[7][8]

Chemical splash goggles or a

full-face shield when there is a

risk of splashes.[8]

Body Protection
A lab coat worn over personal

clothing.[7][8]

A chemical-resistant apron or a

disposable gown over the lab

coat.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area or a

chemical fume hood.

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosolization or if

working with larger quantities.

Footwear Closed-toe shoes.[8]

Chemical-resistant shoe

covers may be used in areas

with a higher risk of spills.

Operational Plan: Safe Handling and Solution
Preparation
Adherence to a strict operational workflow is crucial to minimize exposure and maintain the

integrity of the compound.
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Preparation

Handling and Solution Preparation

Storage

Decontamination and Disposal

Don appropriate PPE

Work in a designated area (e.g., chemical fume hood)

Allow compound to equilibrate to room temperature

Carefully open vial to avoid generating dust

Weigh the desired amount of solid compound

Add appropriate solvent (e.g., DMSO) to prepare stock solution

Vortex or sonicate to ensure complete dissolution

Aliquot into single-use vials to avoid freeze-thaw cycles

Store stock solutions at -80°C for long-term storage Store solid compound at -20°C in a tightly sealed container

Decontaminate work surfaces

Dispose of all contaminated materials as hazardous waste

Remove PPE and wash hands thoroughly
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Caption: Workflow for the safe handling, preparation, and storage of PROTAC ER Degrader-
14.

Disposal Plan
All materials that have come into contact with PROTAC ER Degrader-14 must be treated as

hazardous waste.[1] Improper disposal can lead to environmental contamination and pose a

risk to public health.

Waste Type Collection and Labeling Disposal Procedure

Solid Waste

Collect in a designated, leak-

proof hazardous waste

container lined with a heavy-

duty plastic bag. Label clearly

as "Hazardous Waste" with the

full chemical name.[1]

Arrange for pickup and

disposal by a certified

hazardous waste management

company in accordance with

local, state, and federal

regulations.[2]

Liquid Waste

Collect in a sealed, shatter-

resistant container. Do not mix

with other solvent waste

streams unless permitted by

your institution's environmental

health and safety office.[1]

Label with "Hazardous Waste"

and the full chemical name.[1]

Dispose of through an

approved hazardous waste

disposal facility. Do not pour

down the drain.[2]

Contaminated Sharps

Dispose of in a designated

sharps container that is

puncture-resistant and leak-

proof.

Manage as hazardous waste

through your institution's

approved disposal channels.

Contaminated PPE
Collect in a designated

hazardous waste container.[1]

Dispose of as hazardous

chemical waste.

Spill Management
In the event of a spill, evacuate the immediate area and prevent others from entering. For liquid

spills, use an absorbent material to contain the spill. For solid spills, carefully sweep or scoop
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the material to avoid creating dust.[2] All cleanup materials must be collected in a sealed

container and disposed of as hazardous waste.[2] The spill area should be decontaminated

with an appropriate solvent.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling potent compounds like PROTAC ER Degrader-14 and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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